Exceptional structural phase transition near room temperature in an organic–inorganic hybrid ferroelectric†
Chemical Communications Pub Date: 2023-10-24 DOI: 10.1039/D3CC04186G
Abstract
An organic–inorganic hybrid ferroelectric, (C6H5CH2CH2NH3)2[HgI4], undergoes an exceptional structural phase transition near room temperature, triggered by a flip of half the organic cations and an order–disorder transition of the inorganic anions, and may be regarded as a displacive-type ferroelectric. This finding provides a new structural phase transition mechanism in molecule-based ferroelectrics.
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Journal Name：Chemical Communications
Research Products
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CAS no.: 162758-94-3
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CAS no.: 178064-02-3
